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Compound of Interest

Compound Name: Nicotinic anhydride

Cat. No.: B1678761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of nicotinic anhydride, a key reagent and
intermediate in organic synthesis and medicinal chemistry. This document details its chemical
properties, synthesis, and reactivity, with a focus on its applications in the development of
pharmacologically active compounds.

Core Chemical and Physical Data

Nicotinic anhydride, also known as 3-pyridinecarboxylic acid anhydride, is a derivative of
nicotinic acid (Vitamin B3). It serves as a potent acylating agent, primarily utilized in the
esterification and amidation of various substrates. Its properties are summarized below.
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Property Value Citations
Chemical Formula C12HsN203 [1112]
Molecular Weight 228.20 g/mol [2]

IUPAC Name EZ:;r:(;—;—:arbonyl pyridine-3- 2]

CAS Number 16837-38-0 [1]
Appearance White to off-white solid

Melting Point 122-125 °C [3]

N Soluble in polar organic
Solubility vent
solvents

Synthesis of Nicotinic Anhydride

A common and efficient method for the synthesis of nicotinic anhydride involves the reaction
of nicotinic acid with phosgene in the presence of triethylamine.[3] This procedure is favored for
its high yield and relative simplicity.

Experimental Protocol: Synthesis from Nicotinic Acid
and Phosgene[3]

Materials:

Nicotinic acid

Anhydrous benzene

Triethylamine (freshly distilled)

12.5% solution of phosgene in benzene

Anhydrous cyclohexane

Procedure:
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A suspension of 10 g (0.081 mole) of nicotinic acid in 275 ml of anhydrous benzene is placed
in a three-necked flask. To remove residual moisture, approximately 75 ml of benzene is
distilled off.

The mixture is cooled to 5°C in an ice bath, and 8.65 g (0.086 mole) of triethylamine is
added, resulting in a clear solution.

While maintaining the temperature below 7°C, 34 g of a 12.5% solution of phosgene in
benzene is added dropwise. Triethylamine hydrochloride precipitates immediately.

The reaction mixture is stirred at room temperature for 45 minutes and then heated to
boiling.

The hot mixture is filtered to remove the triethylamine hydrochloride precipitate. The filter
cake is washed with warm benzene.

The combined filtrate and washes are evaporated to dryness.

The residue is treated with a hot mixture of benzene and cyclohexane (2:3) and filtered to
remove any remaining insoluble material.

The filtrate is cooled to 5°C for 18 hours to induce crystallization.

The crystalline nicotinic anhydride is collected by filtration, washed with a cold benzene-
cyclohexane mixture, and dried under vacuum.

Expected Yield: 87-93%
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Synthesis workflow for nicotinic anhydride.
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Chemical Reactivity and Mechanisms

Nicotinic anhydride is a versatile acylating agent, readily participating in nucleophilic acyl
substitution reactions.[4] Its reactivity stems from the presence of two electrophilic carbonyl
carbons and a good leaving group (a nicotinate anion).

General Acylation Mechanism

The reaction with nucleophiles such as alcohols, amines, or water follows a general two-step
mechanism:

» Nucleophilic Attack: The nucleophile attacks one of the carbonyl carbons of the anhydride,
leading to the formation of a tetrahedral intermediate.

e Leaving Group Departure: The tetrahedral intermediate collapses, reforming the carbonyl
double bond and expelling a nicotinate anion as the leaving group. Subsequent proton
transfer steps neutralize the product.
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General mechanism of nucleophilic acyl substitution.

Applications in Drug Development and Organic
Synthesis

The primary application of nicotinic anhydride is in the synthesis of nicotinic acid esters and
amides, many of which are of interest in drug development. Nicotinic acid and its derivatives
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are known to interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in
various neurological and inflammatory processes.

Synthesis of Nicotinic Acid Esters

Nicotinic anhydride is an effective reagent for the esterification of alcohols, including complex
molecules like steroids.[5]

Experimental Protocol: Esterification of Testosterone[5]

Materials:

Nicotinic anhydride

Testosterone

Sodium bicarbonate solution

Water

Procedure:

14 parts by weight of nicotinic anhydride are heated to 140°C in a reaction vessel.

e 15 parts by weight of testosterone are added to the molten anhydride.

e The mixture is maintained at 140°C for 30 minutes with stirring.

o After cooling, the solid mass is crushed and suspended in 500 parts by volume of water.

» A solution of sodium bicarbonate is added to dissolve unreacted anhydride and the nicotinic
acid byproduct.

e The insoluble product, testosterone-17-nicotinate, is collected by filtration, washed with
water, and dried.

Characterization
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The structure and purity of nicotinic anhydride can be confirmed using standard analytical
techniques.

o Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of an anhydride is
characterized by two distinct carbonyl (C=0) stretching bands, typically appearing in the
regions of 1850-1800 cm~t and 1790-1740 cm™1.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of the pyridine rings and the carbonyl carbons. The chemical
shifts of the pyridine protons are typically observed in the aromatic region of the *H NMR
spectrum.[6]

Conclusion

Nicotinic anhydride is a valuable and reactive intermediate in organic and medicinal
chemistry. Its utility in the synthesis of nicotinic acid esters and amides makes it an important
tool for the development of new therapeutic agents targeting a range of biological pathways.
The protocols and data presented in this guide provide a foundation for its effective use in a
research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Nicotinic Anhydride: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678761#molecular-weight-and-formula-of-nicotinic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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